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Compound of Interest

Compound Name: Yeats4-IN-1

Cat. No.: B12406957

These application notes provide detailed information on the solubility and stability of Yeats4-IN-
1 in Dimethyl Sulfoxide (DMSO), along with protocols for its preparation and use in research
applications. This document is intended for researchers, scientists, and professionals in drug
development.

Introduction to Yeats4-IN-1

Yeats4-IN-1 is a potent and selective small-molecule inhibitor that binds to the YEATS4
(YEATS domain-containing protein 4) protein.[1][2] Specifically, it targets the KAc (acetylated
lysine) recognition site within the YEATS domain with a high affinity, exhibiting a Ki value of 33
nM.[2] YEATS4 is an epigenetic reader protein implicated in various cellular processes,
including transcriptional regulation and chromatin remodeling. Its dysregulation has been
associated with several cancers, making it a target of interest for therapeutic development.
Yeats4-IN-1 serves as a valuable chemical probe for studying the biological functions of
YEATS4 and for validating it as a potential drug target.

Solubility of Yeats4-IN-1 in DMSO

Yeats4-IN-1 exhibits good solubility in DMSO, making it a suitable solvent for preparing stock
solutions for in vitro and in vivo studies.

Table 1: Solubility and Stock Solution Preparation for Yeats4-IN-1 in DMSO
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Parameter Value Source
Molecular Weight 412.57 g/mol [1]
Appearance Solid [1]

Recommended Stock Solution
) 1 mM, 5 mM, 10 mM
Concentrations

Note: While specific maximum solubility data is not publicly available, the compound is readily
soluble at the recommended stock concentrations.

Protocol for Preparing a 10 mM Stock Solution of
Yeats4-IN-1 in DMSO:

Materials:

Yeats4-IN-1 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

o Calculate the required mass of Yeats4-IN-1. To prepare 1 mL of a 10 mM stock solution, use
the following calculation:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.010 mol/L x 0.001 L x 412.57 g/mol x 1000 mg/g = 4.1257 mg

e Weigh the Yeats4-IN-1 powder. Carefully weigh out approximately 4.13 mg of Yeats4-IN-1
and place it in a sterile microcentrifuge tube.
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e Add DMSO. Add 1 mL of anhydrous DMSO to the tube containing the Yeats4-IN-1 powder.

e Dissolve the compound. Vortex the solution until the Yeats4-IN-1 is completely dissolved.
Gentle warming (to no more than 37°C) may be applied if necessary to aid dissolution.

» Store the stock solution. Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Stability of Yeats4-IN-1 in DMSO

Proper storage of Yeats4-IN-1 solutions is crucial to maintain their stability and biological
activity.

Table 2: Storage and Stability Guidelines for Yeats4-IN-1

Storage . .

Form Stability Period Source
Temperature

Solid Powder -20°C 3 years

4°C 2 years

In DMSO -80°C 6 months

-20°C 1 month

General Recommendations for Maintaining Stability:

e Use Anhydrous DMSO: DMSO is hygroscopic and can absorb water from the atmosphere,
which may affect the stability of the dissolved compound. Use high-purity, anhydrous DMSO
for preparing stock solutions.

» Aliquot Stock Solutions: To minimize degradation from repeated freeze-thaw cycles, it is
highly recommended to aliquot the stock solution into single-use volumes.

o Protect from Light: While not explicitly stated for Yeats4-IN-1, it is good practice to store
stock solutions in amber vials or otherwise protected from light to prevent photodegradation.
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Experimental Protocols
In Vitro Cell-Based Assay Protocol

This protocol provides a general workflow for treating cultured cells with Yeats4-IN-1 to assess

its biological effects.

Workflow for In Vitro Cell-Based Assays:
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Caption: Workflow for a typical in vitro cell-based experiment using Yeats4-IN-1.
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Detailed Steps:
e Prepare Yeats4-IN-1 Working Solutions:
o Thaw a single-use aliquot of the 10 mM Yeats4-IN-1 stock solution.

o Perform serial dilutions of the stock solution in pre-warmed complete cell culture medium
to achieve the desired final concentrations for your experiment.

o Important: The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.5%, to avoid solvent-induced cytotoxicity. Prepare a vehicle control using
the same final concentration of DMSO in the medium.

o Cell Seeding:

o Seed your cells of interest into the appropriate culture vessels (e.g., 96-well plates for
viability assays, 6-well plates for protein or RNA analysis).

o Allow the cells to adhere and grow for approximately 24 hours or until they reach the
desired confluency.

o Cell Treatment:
o Carefully remove the existing culture medium from the cells.

o Add the prepared media containing the different concentrations of Yeats4-IN-1 or the
DMSO vehicle control to the respective wells.

o Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).
e Downstream Analysis:

o Following incubation, harvest the cells and proceed with your chosen downstream
analysis, such as cell viability assays (e.g., MTT, CellTiter-Glo), western blotting for protein
expression changes, or gPCR for gene expression analysis.

In Vivo Formulation and Administration
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For in vivo studies, Yeats4-IN-1 can be formulated for administration, for example, via oral
(p.0.) or intraperitoneal (i.p.) injection. The following are example formulations; the optimal
formulation may vary depending on the specific experimental requirements.

Table 3: Example In Vivo Formulations for Yeats4-IN-1

Formulation Component Percentage

Formulation 1 (for injection)

DMSO 10%
Tween 80 5%
Saline (0.9% NacCl) 85%

Formulation 2 (for injection)

DMSO 10%

PEG300 40%

Tween 80 5%

Saline (0.9% NacCl) 45%
Source:

Protocol for Preparing In Vivo Formulation 1:

e Prepare a concentrated stock solution of Yeats4-IN-1 in DMSO. The concentration will
depend on the desired final dosing concentration.

 In a sterile tube, add 100 pL of the Yeats4-IN-1 DMSO stock solution.
e Add 50 pL of Tween 80 and mix thoroughly.
e Add 850 pL of sterile saline (0.9% NaCl) and mix until a clear solution is formed.

e The formulation should be prepared fresh before each use.
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Signaling Pathways Involving YEATS4

YEATS4 is known to be involved in several key signaling pathways that are often dysregulated
in cancer. Understanding these pathways is crucial for interpreting the effects of Yeats4-IN-1.

Diagram of Key YEATS4 Signaling Pathways:

Upstream Regulation

inhibits activates activates

p53 Pathway Wnt/p-catenin Pathway | [ Notch Pathway

[3-catenin NOTCH1

activates activates

promotes pI‘OI‘l‘lOtES
Apoptosis Cell Proliferation

Click to download full resolution via product page

promotes

Caption: Simplified diagram of signaling pathways modulated by YEATSA4.
YEATS4 has been shown to:

e Inhibit the p53 tumor suppressor pathway: It can suppress the expression of p21, a key
downstream target of p53, thereby inhibiting apoptosis.
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o Activate the Wnt/[3-catenin signaling pathway: This can lead to increased cell proliferation.
» Activate the Notch signaling pathway: This can promote cancer cell stemness.

By inhibiting YEATS4, Yeats4-IN-1 is expected to counteract these effects, leading to cell cycle
arrest, induction of apoptosis, and reduced cell proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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